![molecular formula C16H25NO3 B5119761 4-(3-methoxyphenoxy)-N-(tetrahydro-2-furanylmethyl)-1-butanamine](/img/structure/B5119761.png)
4-(3-methoxyphenoxy)-N-(tetrahydro-2-furanylmethyl)-1-butanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-methoxyphenoxy)-N-(tetrahydro-2-furanylmethyl)-1-butanamine, also known as ‘TAK-659’, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various types of cancer.
Mechanism of Action
TAK-659 is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a critical role in the development and survival of B cells. By inhibiting BTK, TAK-659 blocks several signaling pathways that are involved in B cell activation, proliferation, and survival, leading to the death of cancer cells.
Biochemical and Physiological Effects:
TAK-659 has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth and metastasis, and enhance the immune response against cancer cells. TAK-659 also modulates the expression of several genes and proteins that are involved in cancer cell survival, migration, and invasion.
Advantages and Limitations for Lab Experiments
TAK-659 has several advantages for lab experiments, including its high potency, selectivity, and oral bioavailability. TAK-659 can also be easily synthesized and purified, making it a convenient tool for studying BTK signaling pathways and their role in cancer development. However, TAK-659 has some limitations, including its potential toxicity and off-target effects, which need to be carefully evaluated in preclinical and clinical studies.
Future Directions
Several future directions can be explored for TAK-659, including its clinical development for the treatment of various types of cancer, its combination with other drugs or immunotherapies, and its use as a research tool for studying BTK signaling pathways and their role in cancer development. Further studies are also needed to evaluate the safety and efficacy of TAK-659 in preclinical and clinical settings, and to identify biomarkers that can predict response to treatment with TAK-659.
Synthesis Methods
TAK-659 can be synthesized by several methods, including the reaction of 4-(3-methoxyphenoxy)-1-butanamine with tetrahydro-2-furanmethanol in the presence of a suitable catalyst. The purity and yield of the synthesized compound can be optimized by using different solvents and reaction conditions.
Scientific Research Applications
TAK-659 has been studied for its potential as a therapeutic agent for various types of cancer, including lymphoma, leukemia, and solid tumors. In preclinical studies, TAK-659 has demonstrated potent antitumor activity, both as a single agent and in combination with other drugs. TAK-659 has also shown good oral bioavailability and pharmacokinetic properties, making it a promising candidate for further clinical development.
properties
IUPAC Name |
4-(3-methoxyphenoxy)-N-(oxolan-2-ylmethyl)butan-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO3/c1-18-14-6-4-7-15(12-14)19-10-3-2-9-17-13-16-8-5-11-20-16/h4,6-7,12,16-17H,2-3,5,8-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQPJZWGEGLEZNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)OCCCCNCC2CCCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.